![molecular formula C16H31BrO2 B097334 2-Bromohexadecanoic acid CAS No. 18263-25-7](/img/structure/B97334.png)
2-Bromohexadecanoic acid
Overview
Description
2-Bromohexadecanoic acid (2-BHA) is a brominated fatty acid that belongs to a class of compounds known as alkyl bromides. It is an important organic compound used in a variety of scientific research applications, including organic synthesis and biochemistry. 2-BHA has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers.
Scientific Research Applications
Inhibitor of Lipid Metabolism and Protein S-Palmitoylation
2-Bromohexadecanoic acid, also known as 2-bromopalmitate, has been identified as a nonselective inhibitor of lipid metabolism and protein S-palmitoylation. It targets various cellular components, including DHHC palmitoyl acyl transferases (PATs), transporters, and palmitoylated proteins. This compound's reactivity and inhibitory effects on S-palmitoylation are due to its conversion into 2-bromopalmitoyl-CoA, which labels diverse membrane-associated enzymes (Davda et al., 2013).
Enantiomer Synthesis and Configuration
The synthesis of both enantiomers of this compound has been achieved through diastereoselective bromination and removal of the chiral auxiliary. This process is critical for producing specific configurations of the acid, which are important for certain applications in chemical research (Hernanz et al., 1995).
Pheromone Production Inhibition in Lepidopteran Moths
This compound has been found to inhibit sex pheromone production in various lepidopteran insects, including Spodoptera littoralis and Bombyx mori. It acts on reductases and acetyltransferases involved in the biosynthesis of pheromones, demonstrating its potential utility in pest control research (Hernanz et al., 1997).
Self-Assembly and Chirality Studies
Studies using scanning tunneling microscopy have explored the self-assembly of chiral this compound molecules. These studies provide insights into the molecular configurations and interactions at the liquid-solid interface, important for understanding molecular self-assembly and chirality (Yablon et al., 2002).
Conformational Analysis at Interfaces
Investigations have been conducted on the conformations of this compound molecules when adsorbed on solid surfaces. This research is crucial for understanding the behavior of carboxylic acids at interfaces, with implications for material science and nanotechnology applications (Fang et al., 1999).
Mechanism of Action
Target of Action
The primary target of 2-Bromohexadecanoic acid is the PPARδ (peroxisome proliferator-activated receptor, delta isoform) . PPARδ is a transcription factor for gene expression and plays a crucial role in lipid metabolism regulation . It also targets DHHC (Asp-His-His-Cys) protein palmitoyltransferase .
Mode of Action
This compound, a metabolically stable analogue of the fatty acid palmitic acid, has been shown to be a natural ligand for the PPARδ receptor . It acts as a PPARδ agonist . It also acts as a palmitoylation inhibitor , inhibiting the palmitoyltransferase activity of all DHHC proteins .
Biochemical Pathways
The compound inhibits the palmitoylation of GSDME-C during pyroptosis . It also inhibits the BAK/BAX-Caspase 3-GSDME pathway -mediated pyroptosis .
Result of Action
This compound has been shown to inhibit fatty acid oxidation . It also promotes glucose uptake in rat cardiac cells and the insulin-sensitive murine fibroblast line A31-IS .
Safety and Hazards
2-Bromohexadecanoic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use of personal protective equipment and ensuring adequate ventilation is advised .
Biochemical Analysis
Biochemical Properties
2-Bromohexadecanoic acid is a PPARδ agonist . It has been shown to inhibit fatty acid oxidation and DHHC-mediated palmitoylation . It also promotes glucose uptake in rat cardiac cells and the insulin-sensitive murine fibroblast line A31-IS .
Cellular Effects
This compound has been shown to inhibit fatty acid oxidation, inhibit DHHC-mediated palmitoylation, and promote glucose uptake in rat cardiac cells and the insulin-sensitive murine fibroblast line A31-IS . It has also been shown to decrease the formation of HepG2 CSC spheres without affecting cell viability .
Molecular Mechanism
This compound functions as an enzyme inhibitor by binding to the active sites of enzymes, thereby obstructing their catalytic activity . It can directly and irreversibly inhibit the palmitoyltransferase activity of all DHHC (Asp-His-His-Cys) proteins .
Metabolic Pathways
This compound is involved in lipid metabolism regulation . It acts as a natural ligand for the PPARδ receptor, playing a role in lipid metabolism regulation .
Subcellular Localization
It has been shown that this compound can inhibit the palmitoylation of GSDME-C during pyroptosis .
Properties
IUPAC Name |
2-bromohexadecanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H31BrO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h15H,2-14H2,1H3,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPRAYRYQQAXQPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCC(C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H31BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0037734 | |
Record name | 2-Bromohexadecanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0037734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18263-25-7 | |
Record name | 2-Bromohexadecanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18263-25-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromopalmitate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018263257 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Bromohexadecanoic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=58378 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Hexadecanoic acid, 2-bromo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Bromohexadecanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0037734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromopalmitic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.291 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-BROMOPALMITIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7EI4G5X28Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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